Cas no 64040-68-2 (3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole)

• Product Name: 3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole
• CAS No: 64040-68-2
• MF: C₇H₇NO
• MW: 121.136581659317
• CID: 1673488
• PubChem ID: 12365151
• Update Time: 2025-05-19

3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-methyl-5-(2-propynyl)-
• 3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole
• Isoxazole, 3-methyl-5-(2-propyn-1-yl)-
• 64040-68-2
• SCHEMBL17727782
• EN300-1788959

• Inchi： 1S/C7H7NO/c1-3-4-7-5-6(2)8-9-7/h1,5H,4H2,2H3
• InChI Key： QEEXJKJWSHZEEA-UHFFFAOYSA-N
• SMILES： O1C(CC#C)=CC(C)=N1

Computed Properties

• Exact Mass: 121.05281
• Monoisotopic Mass: 121.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Additional information on 3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole

Introduction to 3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole (CAS No. 64040-68-2) and Its Emerging Applications in Chemical Biology

3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole (CAS No. 64040-68-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a propargyl group at the 5-position and a methyl group at the 3-position introduces additional functionalization possibilities, making it a versatile scaffold for drug discovery and material science applications.

The structure of 3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole features a conjugated system that can participate in various chemical reactions, including cycloadditions and metal-catalyzed transformations. These reactivity patterns have been exploited in recent years to develop novel synthetic methodologies and to explore its biological significance. The compound’s ability to undergo selective functionalization has made it an attractive building block for the synthesis of more complex molecules with tailored properties.

In recent years, there has been a surge in research focused on heterocyclic compounds as pharmacophores due to their prevalence in bioactive natural products and synthetic drugs. Among these, oxazoles have been particularly studied for their role in modulating biological pathways. For instance, derivatives of oxazoles have shown promise in inhibiting enzymes involved in inflammatory responses, making them candidates for therapeutic development. The specific substitution pattern of 3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole may contribute to its unique interaction with biological targets, potentially leading to novel therapeutic applications.

The propargyl group in 3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole is particularly noteworthy because it can participate in various chemical transformations, such as Sonogashira coupling, which allows for the introduction of aryl or vinyl groups at the terminal alkyne position. This reactivity has been leveraged in the synthesis of complex organic molecules, including those with pharmaceutical relevance. Additionally, the triple bond in the propargyl group can serve as a handle for further functionalization via cross-coupling reactions, enabling the construction of diverse molecular architectures.

Recent studies have highlighted the importance of bioconjugation strategies in drug development, where small molecules are linked to larger biomolecules like peptides or proteins to enhance their stability or target specificity. The structural features of 3-methyl-5-(prop-2-yn-1-yl)-1,2-oxazole make it an excellent candidate for such applications. Its ability to undergo site-selective modifications allows for the creation of bioconjugates with precise molecular recognition capabilities. This has implications not only in drug design but also in diagnostic imaging and biosensing technologies.

The synthetic utility of 3-methyl-5-(prop-2-yln)-1,2 oxazole has been further explored through modern catalytic systems. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated cycloadditions, have enabled efficient access to derivatives with modified substituents. These methods have been instrumental in generating libraries of compounds for high-throughput screening (HTS), a common approach in drug discovery pipelines. The efficiency and selectivity of these reactions make them particularly valuable for producing analogs of 3-methyl 5 ( prop 2 yn 1 yl) - 1 , 2 oxazole with enhanced biological activity.

From a computational chemistry perspective, the molecular interactions between 3-methyl 5 ( prop - 2 - yn - 1 - yl ) - 1 , 2 oxazole and biological targets can be modeled using advanced docking algorithms. These simulations help predict binding affinities and identify potential lead compounds for further optimization. The integration of machine learning techniques has further accelerated this process by enabling rapid screening of virtual libraries based on structural features and predicted pharmacokinetic properties. Such computational approaches are essential for guiding experimental efforts and reducing the time required to bring new therapeutics to market.

In addition to its pharmaceutical potential, 3-methyl 5 ( prop - 2 - yn - 1 - yl ) - 1 , 2 oxazole has shown promise in materials science applications due to its ability to form coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties that make them suitable for use in organic light-emitting diodes (OLEDs), sensors, and other advanced materials. The versatility of this compound underscores its importance not only as a chemical building block but also as a material science precursor.

The future directions for research on 3-methyl 5 ( prop - 2 - yn - 1 - yl ) - 1 , 2 oxazole are likely to focus on expanding its synthetic utility and exploring new biological applications. Advances in synthetic methodologies will enable access to more complex derivatives, while interdisciplinary collaborations between chemists and biologists will drive innovation in drug discovery. Furthermore, the growing interest in green chemistry principles may influence future synthetic routes toward more sustainable practices.

In conclusion,3-methyl 5 ( prop - 2 - yn - 1 - yl ) - 1 , 2 oxazole ( CAS No .64040 .68 .62 ) represents a fascinating compound with diverse applications spanning chemical biology , pharmaceuticals ,and materials science . Its unique structural features , coupled with its reactivity patterns ,make it an invaluable scaffold for innovation . As research continues to uncover new possibilities ,this compound is poised to play an increasingly important role in scientific advancements .